Natural Sources of cis-Miyabenol C: A Technical Guide
Natural Sources of cis-Miyabenol C: A Technical Guide
Introduction
Cis-Miyabenol C is a resveratrol (B1683913) trimer, a type of oligostilbenoid, which has garnered interest in the scientific community for its potential biological activities. This technical guide provides an in-depth overview of the known natural sources of cis-Miyabenol C, with a focus on quantitative data and detailed experimental protocols for its extraction and isolation. This document is intended for researchers, scientists, and drug development professionals.
Natural Sources of cis-Miyabenol C
Cis-Miyabenol C has been identified in plants from the Vitaceae family. The primary documented sources are:
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Vitis vinifera (Grape): Specifically found in the canes (woody stems) of the grapevine. Grape canes are a significant byproduct of viticulture and represent a readily available source of various stilbenoids.
Quantitative Data
The concentration of Miyabenol C has been quantified in extracts from Vitis vinifera canes. It is important to note that this data pertains to Miyabenol C, which may include a mixture of its isomers.
| Plant Source | Plant Part | Compound | Concentration (% of Stilbenoid Extract) | Reference |
| Vitis vinifera | Canes | Miyabenol C | 2.0% | [1] |
Experimental Protocols: Extraction and Isolation from Vitis vinifera Canes
The following is a composite experimental protocol for the extraction and isolation of stilbenoids, including cis-Miyabenol C, from Vitis vinifera canes, based on established methodologies.
Sample Preparation
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Harvesting: Collect Vitis vinifera canes during the dormant season (winter pruning).
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Drying: Air-dry the canes at room temperature or in a ventilated oven at a temperature not exceeding 40°C to prevent degradation of phenolic compounds.
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Grinding: Once dried, grind the canes into a fine powder using a laboratory mill. A particle size of less than 0.5 mm is recommended to increase the surface area for extraction.
Extraction
Several methods can be employed for the extraction of stilbenoids. Accelerated Solvent Extraction (ASE) is presented here as an efficient method.
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Solvent Selection: A mixture of ethanol (B145695) and water (e.g., 80% ethanol) is a common and effective solvent system for stilbenoid extraction.
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Accelerated Solvent Extraction (ASE):
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Pack an ASE cell with the powdered grape cane material.
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Set the extraction parameters:
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Temperature: 100°C
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Pressure: 1500 psi
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Static Time: 10 minutes per cycle
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Number of Cycles: 3
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Collect the extract and combine the extracts from all cycles.
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Solvent Evaporation: Concentrate the crude extract under reduced pressure using a rotary evaporator at a temperature below 40°C.
Fractionation and Purification
The crude extract can be further purified using liquid-liquid partitioning and chromatographic techniques.
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Liquid-Liquid Partitioning:
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Dissolve the dried crude extract in a mixture of water and methanol.
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Perform sequential partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate (B1210297), to separate compounds based on their polarity. Stilbenoids are typically enriched in the ethyl acetate fraction.
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Column Chromatography:
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Subject the ethyl acetate fraction to column chromatography on silica (B1680970) gel.
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Elute with a gradient solvent system, such as a mixture of n-hexane and ethyl acetate with increasing polarity, to separate different classes of compounds.
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Preparative High-Performance Liquid Chromatography (HPLC):
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Further purify the fractions containing oligostilbenes using preparative HPLC with a C18 column.
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Employ a gradient elution with a mobile phase consisting of acetonitrile (B52724) and water, both acidified with a small amount of formic acid (e.g., 0.1%).
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Monitor the elution at a wavelength of 320 nm.
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Collect the fractions corresponding to the peak of cis-Miyabenol C based on retention time comparison with a standard, if available, or by subsequent structural analysis.
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Compound Identification
The isolated compound can be identified and characterized using spectroscopic methods:
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Mass Spectrometry (MS): To determine the molecular weight.
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Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure.
Experimental Workflow Diagram
Caption: Experimental workflow for the isolation of cis-Miyabenol C.
Signaling Pathways
Currently, there is a lack of specific research on the signaling pathways directly modulated by cis-Miyabenol C. Further investigation is required to elucidate its mechanism of action at the molecular level.
Conclusion
Vitis vinifera canes are a well-documented and quantifiable source of Miyabenol C, including its cis-isomer. Ampelopsis brevipedunculata roots are also a known source, although quantitative data is limited. The provided experimental protocols offer a comprehensive guide for the extraction and isolation of cis-Miyabenol C for further research and development. Future studies are needed to explore the full quantitative potential of these natural sources and to understand the specific biological signaling pathways affected by this compound.
